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This technical guide provides a comprehensive overview of the mechanical properties of bulk

Titanium(II) oxide (TiO). Due to the nature of the available research, this document primarily

summarizes theoretically calculated data, supplemented with general experimental protocols

applicable to ceramic materials. A significant portion of the existing literature focuses on

theoretical predictions due to the challenges in synthesizing and testing bulk, stoichiometric

TiO.

Introduction to Titanium(II) Oxide
Titanium(II) oxide, or titanium monoxide, is an inorganic compound with the chemical formula

TiO. It crystallizes in a rock salt (NaCl-type) cubic structure.[1] A key characteristic of TiO is its

non-stoichiometric nature, with a composition that can range from TiO₀.₇ to TiO₁.₃.[1] This

variation is due to the presence of a significant number of vacancies on both the titanium and

oxygen lattice sites, which can be as high as 15% in the stoichiometric form.[1] These

vacancies play a crucial role in determining the material's electronic and mechanical properties.

[2][3] While TiO has applications as an additive in ceramic materials to enhance hardness and

toughness[4], a comprehensive experimental database of its intrinsic mechanical properties in

bulk form is not widely available.
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The mechanical properties of bulk TiO are influenced by its crystal structure, stoichiometry, and

the concentration of vacancies. The following sections summarize the available data, with a

clear distinction between theoretical and the limited experimental findings.

Elastic Properties
The elastic properties, including Young's modulus, shear modulus, bulk modulus, and Poisson's

ratio, describe the material's response to elastic deformation. The data presented here are

predominantly derived from first-principles calculations and density functional theory (DFT).

Property Symbol
Calculated Value
(GPa)

Reference

Young's Modulus E - -

Shear Modulus G - -

Bulk Modulus B - -

Poisson's Ratio ν - -

Note: Specific, consistent values for the elastic moduli of pure, bulk TiO are not readily

available in the initial search results. Theoretical studies often present these values in

comparison with other titanium compounds like TiN and TiC. One first-principle study indicated

that the incorporation of oxygen in the TiN-TiC system to form TiO leads to a decrease in

hardness and other mechanical properties.[5][6] A study on various titanium oxides showed

that TiO is ductile, with a G/B ratio of 0.382.[7]

Hardness
Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation.

Property Method
Calculated Value
(GPa)

Reference

Vickers Hardness - 9.1 [5]
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Note: The value of 9.1 GPa is reported in a theoretical study as the lower bound for the TiN-

TiC-TiO system as the oxygen content increases.[5]

Fracture Toughness
Fracture toughness is a critical property that quantifies a material's resistance to crack

propagation. There is currently no specific experimental or theoretical data for the fracture

toughness of bulk TiO found in the initial search. For ceramics in general, fracture toughness is

a key parameter in determining their reliability in structural applications.[8]

Experimental Protocols
While specific experimental data for bulk TiO is scarce, the following are detailed

methodologies for key experiments that would be employed to characterize its mechanical

properties. These protocols are based on standard practices for ceramic materials.[9][10][11]

[12]

Synthesis of Bulk TiO Specimens
The synthesis of dense, bulk TiO specimens is a prerequisite for accurate mechanical testing. A

common method involves high-temperature solid-state reaction.[1]

Protocol for Solid-State Synthesis:

Precursor Preparation: Stoichiometric amounts of titanium dioxide (TiO₂) and pure titanium

metal powder are intimately mixed.

Milling: The powder mixture is high-energy ball milled in an inert atmosphere (e.g., argon) to

ensure homogeneity and reduce particle size.

Pressing: The milled powder is uniaxially pressed into a green body of the desired shape

(e.g., a pellet or bar).

Sintering: The green body is sintered at high temperature (e.g., 1500 °C) under a vacuum or

inert atmosphere to prevent oxidation.[1] The sintering temperature and time are critical

parameters that control the final density and grain size. Hot pressing or spark plasma

sintering can also be employed to achieve higher densities at lower temperatures and

shorter times.
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Measurement of Elastic Moduli and Hardness by
Nanoindentation
Nanoindentation is a powerful technique for measuring the mechanical properties of materials

at small scales.

Protocol for Nanoindentation Testing:

Sample Preparation: The bulk TiO sample is mounted in an epoxy resin and polished to a

mirror finish with a surface roughness of a few nanometers.

Instrumentation: A nanoindenter equipped with a Berkovich (three-sided pyramid) or Vickers

(four-sided pyramid) diamond indenter is used.

Testing Procedure:

The indenter is brought into contact with the sample surface.

A controlled load is applied, and the penetration depth of the indenter is continuously

measured, generating a load-displacement curve.

The maximum load and indentation depth are carefully controlled to avoid fracture.

Data Analysis:

The hardness (H) is calculated from the maximum load (P_max) and the projected contact

area (A_c): H = P_max / A_c.

The reduced elastic modulus (E_r) is determined from the initial slope of the unloading

curve.

The Young's modulus (E) of the sample is then calculated using the following equation,

which accounts for the elastic properties of the indenter: 1/E_r = (1 - ν²)/E + (1 - ν_i²)/E_i,

where ν is the Poisson's ratio of the sample, and E_i and ν_i are the Young's modulus and

Poisson's ratio of the indenter, respectively.

Measurement of Flexural Strength (Modulus of Rupture)
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For brittle materials like ceramics, flexural strength, also known as the modulus of rupture, is

often measured instead of tensile strength due to the difficulty in gripping tensile specimens

without causing premature failure.[9]

Protocol for Three-Point Bend Test:

Specimen Preparation: A rectangular bar of the bulk TiO material with specific dimensions

(e.g., as per ASTM C1161 standard) is prepared. The surfaces of the bar are carefully

machined and polished to minimize surface flaws.

Test Setup: The test is performed using a universal testing machine equipped with a three-

point bend fixture. The fixture consists of two support pins and one loading pin.

Testing Procedure:

The specimen is placed on the two support pins.

A compressive load is applied to the center of the specimen by the loading pin at a

constant crosshead speed until the specimen fractures.

The load at fracture is recorded.

Calculation: The flexural strength (σ_f) is calculated using the following formula for a

rectangular cross-section: σ_f = (3 * F * L) / (2 * w * d²), where F is the load at fracture, L is

the distance between the support pins, w is the width of the specimen, and d is the thickness

of the specimen.

The Role of Vacancies
The high concentration of vacancies in both the titanium and oxygen sublattices is a defining

feature of TiO.[1] These vacancies have a profound impact on the mechanical properties.

Generally, an increase in vacancy concentration can lead to a decrease in elastic modulus and

tensile strength.[3][13] The ordering of these vacancies, which can be induced by careful

annealing, can lead to the formation of different phases with altered properties.[1]
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Experimental Workflow for Mechanical Property
Characterization
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Caption: Workflow for the synthesis and mechanical characterization of bulk TiO.

Logical Relationship of Factors Influencing Mechanical
Properties
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Caption: Key factors influencing the mechanical properties of bulk TiO.

Conclusion
The mechanical properties of bulk Titanium(II) oxide are of significant interest for advanced

material applications. However, the available literature is dominated by theoretical predictions,

with a notable lack of comprehensive experimental data. This guide summarizes the existing

theoretical knowledge and outlines the standard experimental protocols that can be employed

to further investigate this material. Future research should focus on the synthesis of high-

density, bulk TiO samples to enable thorough experimental validation of the predicted

mechanical properties and to explore the influence of stoichiometry and vacancy ordering on its

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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